molecular formula C10H8INO2 B8641311 Methyl 4-cyano-5-iodo-2-methylbenzoate

Methyl 4-cyano-5-iodo-2-methylbenzoate

Cat. No.: B8641311
M. Wt: 301.08 g/mol
InChI Key: RXJJHPDSAXBCLR-UHFFFAOYSA-N
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Description

Methyl 4-cyano-5-iodo-2-methylbenzoate is a useful research compound. Its molecular formula is C10H8INO2 and its molecular weight is 301.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H8INO2

Molecular Weight

301.08 g/mol

IUPAC Name

methyl 4-cyano-5-iodo-2-methylbenzoate

InChI

InChI=1S/C10H8INO2/c1-6-3-7(5-12)9(11)4-8(6)10(13)14-2/h3-4H,1-2H3

InChI Key

RXJJHPDSAXBCLR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1C(=O)OC)I)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 5-amino-4-cyano-2-methylbenzoate (5.0 g, 0.0262 mol) in THF (100 mL) was added copper iodide (5.0 g, 0.0262 mol), diiodomethane (10.5 mL, 0.131 mol) and isoamyl nitrite (10.5 mL, 0.0786 mol). The reaction mixture was heated to 85° C. and stirred for 3 h, at which time it was cooled to room temperature. The heterogeneous mixture was filtered through a bed of celite, and the filter cake rinsed with ethyl acetate. The filtrate was concentrated and the residue was purified by flash chromatography (100% hexanes to 2% diethyl ether in hexanes), then triturated with hexanes to afford methyl 4-cyano-5-iodo-2-methylbenzoate (3.7 g, 76%) as a white powder. 1H NMR (400 MHz, CDCl3): 8.39 (s, 1H), 7.50 (s, 1H), 3.94 (s, 3H), 2.56 (s, 3H).
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5 g
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10.5 mL
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